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Compound of Interest

Compound Name: Tristin

Cat. No.: B171326 Get Quote

This guide provides a detailed overview of the molecular weight and chemical formula of

tristearin, a significant triglyceride in various industrial and research applications. The

information is tailored for researchers, scientists, and drug development professionals,

presenting key data in a structured format and outlining the workflow for its determination.

Core Molecular Data
Tristearin, also known as glyceryl tristearate, is a triglyceride formed from the esterification of

three units of stearic acid with a single glycerol molecule.[1][2] It is a white, odorless powder.[1]

The fundamental molecular properties of tristearin are summarized in the table below. This data

is critical for stoichiometric calculations, analytical characterization, and formulation

development.

Parameter Value References

Chemical Formula C₅₇H₁₁₀O₆ [3][4]

Molecular Weight 891.5 g/mol

Exact Mass 890.83024122 g/mol

Elemental Analysis
C: 76.79%, H: 12.44%, O:

10.77%
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Experimental and Computational Determination
Workflow
The determination of tristearin's molecular formula and weight is a multi-step process that

combines experimental techniques with computational validation. The logical workflow for

ascertaining these properties is illustrated below.
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Experimental Determination

Computational Validation
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Workflow for Molecular Property Determination.
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific data. Below

are outlines of the key experiments involved in characterizing tristearin.

1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the mass-to-charge ratio (m/z) of the molecule and its fragments to

ascertain the molecular weight.

Methodology:

A purified sample of tristearin is dissolved in an appropriate solvent (e.g., chloroform).

The solution is introduced into an electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometer.

The instrument is calibrated using a known standard.

The sample is ionized, and the resulting ions are separated based on their m/z ratio.

The spectrum is analyzed to identify the molecular ion peak [M+H]⁺ or [M+Na]⁺, from

which the molecular weight is calculated. The exact mass is determined using a high-

resolution mass spectrometer.

2. Elemental Analysis for Empirical Formula Determination

Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the

compound.

Methodology:

A precise mass of the tristearin sample is combusted in a furnace with an excess of

oxygen.

The combustion products (CO₂, H₂O) are passed through a series of absorbers.
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The mass of CO₂ and H₂O absorbed is measured, from which the percentages of carbon

and hydrogen in the original sample are calculated.

The percentage of oxygen is typically determined by difference.

These percentages are used to calculate the empirical formula, which is then reconciled

with the molecular weight from mass spectrometry to determine the molecular formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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